Cas no 220465-43-0 ((1H-indol-4-yl)boronic acid)

(1H-indol-4-yl)boronic acid Properties

Names and Identifiers

• Indole-4-boronic acid
• 1H-Indol-4-ylboronic acid
• (1H-Indol-4-yl)boronic acid
• 1H-indol-4-yl-4-boronic acid
• 1H-indol-4-yl-boronic acid
• 1h-indole-4-boronic acid
• 4-boronic acid-1H-indole
• 4-Borono-1H-indole
• 4-Boronoindole
• 4-Indoleboronic acid
• 4-indolylboronic acid
• indol-4-yl boronic acid
• SCHEMBL19337
• SY006406
• USJUQEVUEBCLLR-UHFFFAOYSA-N
• Indole-4-boronicacid
• MFCD03095175
• 4-indole boronic acid
• AKOS002670087
• 4-indole-boronic acid
• SB10372
• A4740
• indole-4-boronic acid, AldrichCPR
• CS-W014327
• 1H-indole-4-yl-boronic acid
• (1h)-indol-4-ylboronic acid
• PB14320
• Boronic acid, 1H-indol-4-yl-
• DTXSID90376786
• indole 4-boronic acid
• (1H-indol-4-yl)boronicacid
• EN300-6480643
• Q-102077
• FT-0607902
• 1H-indol-4-ylboronic acid;(1H-Indol-4-yl)boronic acid
• 220465-43-0
• AM20030369
• PS-9448
• DB-008061
• +Expand

• MDL： MFCD03095175
• InChIKey： USJUQEVUEBCLLR-UHFFFAOYSA-N
• Inchi： 1S/C8H8BNO2/c11-9(12)7-2-1-3-8-6(7)4-5-10-8/h1-5,10-12H
• SMILES： OB(C1=CC=CC2=C1C=CN2)O

Computed Properties

• Exact Mass: 161.064809g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 161.064809g/mol
• Monoisotopic Mass: 161.064809g/mol
• Topological Polar Surface Area: 56.2Ų
• Heavy Atom Count: 12
• Complexity: 165
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: -0.15230
• PSA: 56.25000
• Boiling Point: 433.2°C at 760 mmHg
• Melting Point: 184-188 °C
• Color/Form: Pale-yellow to Yellow-brown Solid
• Sensitiveness: Air Sensitive
• Density: 1.33

(1H-indol-4-yl)boronic acid Security Information

• Safety Instruction： 26-39-36/37/39
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319-H335
• Warning Statement： P261;P280;P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C
• Risk Phrases： 37/38-41-36/37/38
• Signal Word：Danger
• TSCA：N
• HazardClass：IRRITANT

(1H-indol-4-yl)boronic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%